Cas no 1355229-67-2 (3-(4-Chlorobenzyl)-6-fluoro-2-methoxyquinoline)

• Product Name: 3-(4-Chlorobenzyl)-6-fluoro-2-methoxyquinoline
• CAS No: 1355229-67-2
• MF: C₁₇H₁₃ClFNO
• MW: 301.742626905441
• CID: 5060128
• Update Time: 2025-06-18

3-(4-Chlorobenzyl)-6-fluoro-2-methoxyquinoline Chemical and Physical Properties

Names and Identifiers

• 3-(4-Chloro-benzyl)-6-fluoro-2-methoxy-quinoline
• 3-(4-Chlorobenzyl)-6-fluoro-2-methoxyquinoline

• Inchi： 1S/C17H13ClFNO/c1-21-17-13(8-11-2-4-14(18)5-3-11)9-12-10-15(19)6-7-16(12)20-17/h2-7,9-10H,8H2,1H3
• InChI Key： FOJJOGWLFAQKBW-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1)CC1=C(N=C2C=CC(=CC2=C1)F)OC

Computed Properties

• Exact Mass: 301.0669699 g/mol
• Monoisotopic Mass: 301.0669699 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 21
• Rotatable Bond Count: 3
• Complexity: 335
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.1
• Topological Polar Surface Area: 22.1
• Molecular Weight: 301.7

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Quinolones and derivatives Fluoroquinolones

Additional information on 3-(4-Chlorobenzyl)-6-fluoro-2-methoxyquinoline

Introduction to 3-(4-Chlorobenzyl)-6-fluoro-2-methoxyquinoline (CAS No. 1355229-67-2)

3-(4-Chlorobenzyl)-6-fluoro-2-methoxyquinoline (CAS No. 1355229-67-2) is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the quinoline class, a group of heterocyclic aromatic compounds with a wide range of biological activities, including antimalarial, antibacterial, and anticancer properties. The unique structural features of 3-(4-Chlorobenzyl)-6-fluoro-2-methoxyquinoline, particularly the presence of a chlorobenzyl, fluoro, and methoxy substituents, contribute to its potential therapeutic applications.

The synthesis of 3-(4-Chlorobenzyl)-6-fluoro-2-methoxyquinoline involves several well-documented chemical reactions. Typically, the synthesis begins with the condensation of 4-chlorobenzaldehyde with an appropriate amine to form an intermediate imine. This intermediate is then cyclized in the presence of a suitable reagent to form the quinoline core. Subsequent functional group modifications, such as the introduction of the fluoro and methoxy groups, are achieved through selective substitution reactions. The detailed synthetic pathway and optimization strategies have been extensively studied and reported in recent literature, highlighting the importance of precise reaction conditions and catalysts to achieve high yields and purity.

In terms of its biological activity, 3-(4-Chlorobenzyl)-6-fluoro-2-methoxyquinoline has shown promising results in various preclinical studies. Research has demonstrated its potent antiproliferative effects against several cancer cell lines, including those derived from breast, lung, and colon cancers. The mechanism of action is believed to involve the inhibition of key signaling pathways that regulate cell growth and survival. For instance, studies have shown that this compound can effectively inhibit the PI3K/AKT/mTOR pathway, which is frequently dysregulated in many types of cancer. Additionally, it has been reported to induce apoptosis through the activation of caspase-dependent pathways.

Beyond its anticancer properties, 3-(4-Chlorobenzyl)-6-fluoro-2-methoxyquinoline has also been investigated for its potential as an antimicrobial agent. Quinolines are known for their broad-spectrum antibacterial activity, and this particular compound has shown efficacy against both Gram-positive and Gram-negative bacteria. The presence of the chlorobenzyl and fluoro substituents may enhance its ability to penetrate bacterial cell walls and disrupt essential cellular processes. Recent studies have highlighted its effectiveness against multidrug-resistant strains, making it a promising candidate for the development of new antibiotics.

The pharmacokinetic properties of 3-(4-Chlorobenzyl)-6-fluoro-2-methoxyquinoline have also been evaluated in animal models. These studies have demonstrated favorable absorption, distribution, metabolism, and excretion (ADME) profiles. The compound exhibits good oral bioavailability and a reasonable half-life, which are crucial factors for its potential use as an orally administered therapeutic agent. However, further research is needed to optimize these properties and ensure safety and efficacy in human trials.

Toxicity studies on 3-(4-Chlorobenzyl)-6-fluoro-2-methoxyquinoline have shown that it is generally well-tolerated at therapeutic doses. Preclinical toxicity assessments in rodents have not revealed any significant adverse effects on major organs or systems. However, as with any new drug candidate, comprehensive safety evaluations will be required before advancing to clinical trials.

In conclusion, 3-(4-Chlorobenzyl)-6-fluoro-2-methoxyquinoline (CAS No. 1355229-67-2) represents a promising compound with diverse biological activities and potential therapeutic applications. Its unique chemical structure and favorable pharmacological properties make it an attractive candidate for further development in both oncology and infectious disease research. Ongoing studies are expected to provide more insights into its mechanisms of action and clinical potential.